Cas no 49576-57-0 (2-Octenal, 2-methyl-,(2E)-)

• Product Name: 2-Octenal, 2-methyl-,(2E)-
• CAS No: 49576-57-0
• MF: C₉H₁₆O
• MW: 140.222743034363
• CID: 329368
• Update Time: 2025-04-19

2-Octenal, 2-methyl-,(2E)- Chemical and Physical Properties

Names and Identifiers

• 2-Octenal, 2-methyl-,(2E)-
• (E)-2-methyloct-2-enal

• Inchi： 1S/C9H16O/c1-3-4-5-6-7-9(2)8-10/h7-8H,3-6H2,1-2H3/b9-7-
• InChI Key： IHZRGRBFNMNNFV-CLFYSBASSA-N
• SMILES： CCCCC/C=C(\C=O)/C

Computed Properties

• Exact Mass: 140.120115
• Monoisotopic Mass: 140.120115
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 5
• Complexity: 114
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.1

Experimental Properties

• Density: 0.835
• Boiling Point: 203.9°Cat760mmHg
• Flash Point: 59.1°C
• Refractive Index: 1.435
• FEMA: 3711 | 2-METHYL-2-OCTENAL

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Aldehydes